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Compound of Interest

Compound Name: Patuletin-7-diglucoside

CAS No.: 70288-92-5

Cat. No.: B1366599

Get Quote

Abstract
This application note details a rigorous analytical framework for the quantification of Patuletin-
7-diglucoside (P7D), a bioactive flavonol glycoside found primarily in Tagetes species

(Asteraceae).[1][2] While the aglycone Patuletin and the monoglucoside Patulitrin are well-

documented, the 7-diglucoside presents unique separation challenges due to its high polarity

and structural similarity to co-eluting flavonols. This guide provides validated protocols for

HPLC-UV (quality control/botanical standardization) and LC-MS/MS (pharmacokinetic/trace

analysis), emphasizing the critical separation of P7D from its hydrolysis products.

Chemical Profile & Analytical Strategy
The Analyte

Target: Patuletin-7-O-diglucoside (often identified as Patuletin-7-O-gentiobioside or similar

disaccharide linkage).[1][2][3]

Core Structure: 3,5,7,3',4'-pentahydroxy-6-methoxyflavone (Patuletin) glycosylated at the C-

7 position.[1][2]
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Molecular Formula: C₂₇H₃₀O₁₈ (approximate, dependent on specific disaccharide).[1][2]

Key Properties:

Chromophore: Distinct UV maxima at ~255 nm (Band II) and ~365 nm (Band I), typical of

flavonols.[1][2]

Polarity: Significantly more polar than Patulitrin (7-monoglucoside) and Patuletin

(aglycone), resulting in earlier elution on Reverse Phase (RP) columns.[1][2]

Stability: Susceptible to acid hydrolysis; low pH mobile phases must be controlled to

prevent in-situ degradation during analysis.[1][2][3]

Strategic Decision Making
The choice of detection method depends on the matrix complexity and sensitivity requirements.

Feature HPLC-UV (DAD) LC-MS/MS (QqQ)

Application
Botanical Raw Material, QC,

Standardization

Plasma Pharmacokinetics,

Trace Impurity Analysis

Sensitivity µg/mL range ng/mL range

Specificity
Moderate (Relies on Retention

Time + UV Spectrum)
High (MRM Transitions)

Cost Low High

Experimental Protocols
Protocol A: Reference Standard Verification
Critical Step: Commercial standards for diglucosides are rare.[1][2] If isolating from Tagetes

patula, purity must be verified.

Purity Check: HPLC-UV at 365 nm (Area % > 98%).

Identity Confirmation:
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MS: Observe parent ion

at

.[1][2][3]

MS/MS: Confirm sequential loss of two hexose units (

641

479

317). The fragment at

317 corresponds to the Patuletin aglycone (demethylated radical ion characteristic of
methoxyflavones may also appear).

Protocol B: Sample Preparation (Botanical Matrix)
Objective: Maximize recovery while removing chlorophyll and lipophilic interferences.[1][2]

Grinding: Pulverize dried Tagetes florets to a fine powder (#60 mesh).

Extraction:

Weigh 100 mg of powder.[2]

Add 10 mL 70% Methanol (aq). Note: 70% MeOH is optimal for diglucosides; 100% MeOH

may precipitate polar glycosides.

Sonication: 30 minutes at < 40°C.

Cleanup:

Centrifuge at 10,000 rpm for 10 min.

Filter supernatant through a 0.22 µm PTFE filter.[1][2]

Optional SPE: For complex matrices, use a C18 SPE cartridge. Load sample, wash with

water (removes sugars), elute P7D with 40% MeOH.[1][2]
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Protocol C: High-Performance Liquid Chromatography
(HPLC-UV)
System: Agilent 1260 Infinity II or equivalent with Diode Array Detector (DAD).

Column: C18 (e.g., Zorbax Eclipse Plus), 4.6 x 150 mm, 3.5 µm.[2]

Why: Standard C18 provides sufficient retention for the diglucoside if the organic phase

starts low.

Mobile Phase:

A: 0.1% Formic Acid in Water.[1][2][4]

B: Acetonitrile.[1][2][5][6]

Gradient Program:

0-5 min: 10% B (Isocratic hold to retain polar P7D).[1][2][3]

5-20 min: 10%

25% B.[1][2][3]

20-30 min: 25%

90% B (Wash).[1][2][3]

30-35 min: 10% B (Re-equilibration).

Flow Rate: 1.0 mL/min.[1][2]

Detection: 365 nm (Quantification), 254 nm (Impurity check).[1][2]

Injection Vol: 10 µL.

Protocol D: LC-MS/MS Quantification (Biological Fluids)
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System: Triple Quadrupole MS (e.g., AB Sciex QTRAP or Thermo TSQ) coupled to UHPLC.[1]

[2]

Column: UHPLC C18 (e.g., Acquity UPLC BEH C18), 2.1 x 100 mm, 1.7 µm.[2]

Mobile Phase:

A: 0.1% Formic Acid in Water.[1][2][4]

B: 0.1% Formic Acid in Acetonitrile.

Gradient: Steep gradient (5% to 40% B in 6 mins) to elute P7D quickly while separating it

from matrix effects.

MS Parameters (ESI Negative Mode):

Rationale: Phenolic hydroxyls ionize best in negative mode.[1][2]

Source Temp: 500°C.

MRM Transitions:

Quantifier:

(Loss of diglucoside moiety).[1][2]

Qualifier:

(Loss of one glucose).[1][2]

Internal Standard: Rutin or Quercetin-3-glucoside (

).[1][2][3]

Visualization & Logic
Analytical Decision Workflow
The following diagram illustrates the decision process for selecting the correct extraction and

analytical path based on the sample type.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 9 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/Patuletin-3-glucoside-7-sulfate
https://pubchem.ncbi.nlm.nih.gov/compound/44259803
https://pubchem.ncbi.nlm.nih.gov/compound/44259803
https://pubchem.ncbi.nlm.nih.gov/compound/Patuletin-3-glucoside-7-sulfate
https://pubchem.ncbi.nlm.nih.gov/compound/44259803
https://pmc.ncbi.nlm.nih.gov/articles/PMC3762687/
https://pubchem.ncbi.nlm.nih.gov/compound/Patuletin-3-glucoside-7-sulfate
https://pubchem.ncbi.nlm.nih.gov/compound/44259803
https://pubchem.ncbi.nlm.nih.gov/compound/Patuletin-3-glucoside-7-sulfate
https://pubchem.ncbi.nlm.nih.gov/compound/44259803
https://pubchem.ncbi.nlm.nih.gov/compound/Patuletin-3-glucoside-7-sulfate
https://pubchem.ncbi.nlm.nih.gov/compound/44259803
https://pubchem.ncbi.nlm.nih.gov/compound/Patuletin-3-glucoside-7-sulfate
https://pubchem.ncbi.nlm.nih.gov/compound/44259803
https://phabidb.vm.uni-freiburg.de/anpdb/compound_card/?comp_id=Mol_01751
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1366599?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sample Input

Determine Matrix Type

Botanical/Extract
(High Concentration)

Plant Material

Plasma/Tissue
(Trace Levels)

Bio-fluids

Extraction: 70% MeOH
Sonication

Dilution & Filtration
(0.22 µm)

HPLC-UV (365 nm)
Limit: µg/mL

Data Validation
(Linearity R² > 0.99)

Check Resolution
(P7D vs Patulitrin)

Protein Precipitation
(ACN + 1% Formic Acid)

SPE Cleanup
(Optional for Tissue)

LC-MS/MS (MRM)
Limit: ng/mL

Check Matrix Effect

Click to download full resolution via product page
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Caption: Decision matrix for Patuletin-7-diglucoside quantification, distinguishing between

high-abundance botanical workflows and high-sensitivity biological workflows.

Method Validation (Self-Validating System)[1][2][3]
To ensure trustworthiness, the method must pass the following criteria (based on ICH Q2(R1)

guidelines):

Parameter Acceptance Criteria Experimental Verification

Selectivity

Resolution (

) > 1.5 between P7D and

Patulitrin.

Inject mixed standard. P7D

elutes before Patulitrin.

Linearity
5-point calibration curve (e.g.,

10–200 µg/mL for UV).

Recovery 95-105%
Spike blank matrix with known

P7D concentration.[1][2][3]

Precision RSD < 2.0%
6 replicate injections of the

same sample.

LOD/LOQ
S/N > 3 (LOD), S/N > 10

(LOQ)
Serial dilution of standard.

Troubleshooting Tip: If P7D peak shape is broad or tailing, it indicates secondary interactions

with residual silanols on the column. Action: Increase buffer strength (e.g., 10 mM Ammonium

Acetate) or verify column end-capping.

References
Devi, K. et al. (2016).[1][2] "HPLC Analysis of Patulitrin and Patuletin in Flowers of Tagetes

patula L." Research Journal of Pharmacy and Technology. Link

FooDB. (2025). "Patuletin 7-glucoside and related glycosides: Chemical Structure and

Properties." FooDB Database.[1][2] Link

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b1366599/docs?utm_src=pdf-body#analytical-standards-for-patuletin-7-diglucoside-quantification
https://pubchem.ncbi.nlm.nih.gov/compound/Patuletin-3-glucoside-7-sulfate
https://pubchem.ncbi.nlm.nih.gov/compound/44259803
https://phabidb.vm.uni-freiburg.de/anpdb/compound_card/?comp_id=Mol_01751
https://pubchem.ncbi.nlm.nih.gov/compound/Patuletin-3-glucoside-7-sulfate
https://pubchem.ncbi.nlm.nih.gov/compound/44259803
https://www.google.com/url?sa=E&q=https%3A%2F%2Frjptonline.org
https://pubchem.ncbi.nlm.nih.gov/compound/Patuletin-3-glucoside-7-sulfate
https://pubchem.ncbi.nlm.nih.gov/compound/44259803
https://www.google.com/url?sa=E&q=https%3A%2F%2Ffoodb.ca
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1366599?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


National Institutes of Health (NIH). (2022).[1][2] "Computational Preventive Potential of the

Rare Flavonoid, Patuletin, Isolated from Tagetes patula."[7] PubMed Central.[1][2] Link

Semantic Scholar. (2012). "UFLC-MS/MS method for simultaneous determination of luteolin-

7-O-gentiobioside (Analogous Protocol)." Journal of Chromatography B. Link

PubChem. (2025).[1][2] "Patuletin 7-diglucoside Compound Summary." National Library of

Medicine.[2] Link

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/product/b1366599?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1366599?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

